Cas no 65714-65-0 ( )
structure
Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2-cyano-2-xanthen-9-ylideneacetate
- AC1L83FZ
- CTK2F7648
- cyano-xanthen-9-ylidene-acetic acid ethyl ester
- ethyl 2-cyano-2-xanthen-9-ylidene-acetate
- Ethyl-cyano(xanthen-9-yliden)-acetat
- NSC403506
- DTXSID20323288
- Ethyl cyano(9H-xanthen-9-ylidene)acetate
- 65714-65-0
- NSC-403506
-
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- Inchi： InChI=1S/C18H13NO3/c1-2-21-18(20)14(11-19)17-12-7-3-5-9-15(12)22-16-10-6-4-8-13(16)17/h3-10H,2H2,1H3
- InChI Key： RMABXBDSIGBEQJ-UHFFFAOYSA-N
- SMILES： CCOC(=O)C(=C1C2=CC=CC=C2OC3=CC=CC=C31)C#N
Computed Properties
- Exact Mass: 291.08959
- Monoisotopic Mass: 291.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 492
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 59.3Ų
Experimental Properties
- PSA: 59.32
- LogP: 3.68088
Related Literature
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1. Au–Cu core–shell nanocube-catalyzed click reactions for efficient synthesis of diverse triazoles†Mahesh Madasu,Chi-Fu Hsia,Michael H. Huang Nanoscale, 2017,9, 6970-6974
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Ilya D. Gridnev,Elisabetta Alberico,Serafino Gladiali Chem. Commun., 2012,48, 2186-2188
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Junjun Su,Xin Wen,Weiping Chen,Yang Miao,Fenghong Li,Yue Wang New J. Chem., 2018,42, 5005-5013
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Xueying Zheng,Zhenyi Gu,Xuyang Liu,Zhongqiang Wang,Jiayun Wen,Xinglong Wu,Wei Luo,Yunhui Huang Energy Environ. Sci., 2020,13, 1788-1798
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Shigeto Fukushima,Michiaki Kumagai,Aki Inoue,Peng Mi,Kazuko Toh,Yuji Morimoto,Nobuhiro Nishiyama Biomater. Sci., 2016,4, 826-838
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